Cas no 7025-31-2 (6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole)
7025-31-2 structure
Product Name:6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole
CAS No:7025-31-2
MF:C17H12N2S
MW:276.355582237244
CID:974871
PubChem ID:333020
Update Time:2025-04-19
6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole Chemical and Physical Properties
Names and Identifiers
-
- 6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole
- 6-(4-phenylphenyl)imidazo[2,1-b][1,3]thiazole
- 6-< p-Biphenyl> -imidazo< 2,1-b> thiazol
- 6-biphenyl-4-yl-imidazo[2,1-b]thiazole
- AC1L7CCX
- CBDivE_001062
- NSC332728
- Oprea1_626484
- Oprea1_860373
- STK926300
- STOCK1S-26048
- AKOS001325155
- NSC-332728
- 6-([1,1'-Biphenyl]-4-yl)imidazo[2,1-b][1,3]thiazole
- 6-(4-Biphenylyl)imidazo[2,1-b][1,3]thiazole
- 7025-31-2
- Z57176978
- DTXSID20318573
-
- Inchi: 1S/C17H12N2S/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)16-12-19-10-11-20-17(19)18-16/h1-12H
- InChI Key: PQPJVAGOLCIPGT-UHFFFAOYSA-N
- SMILES: S1C=CN2C1=NC(=C2)C1C=CC(C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 276.07226
- Monoisotopic Mass: 276.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 17.3
- LogP: 4.72980
6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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